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Compound of Interest

Compound Name:
(R)-2-(2-

Methoxyphenyl)pyrrolidine

CAS No.: 1228568-70-4

Cat. No.: B3224314

Get Quote

Executive Summary & Chemical Profile
(R)-2-(2-Methoxyphenyl)pyrrolidine is a chiral secondary amine widely used as a building

block in pharmaceutical synthesis. Proper disposal is dictated not just by its toxicity, but by its

chemical basicity and potential for exothermic reactions if improperly commingled.

Operational Warning: This compound exists in two distinct forms with different disposal

requirements:

Free Base: A colorless to yellow liquid (Organic Base / Flammable).

Hydrochloride Salt (HCl): A white to off-white solid (Solid Toxic/Irritant).
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Property Specification Operational Implication

CAS Number

1381928-34-2 (HCl salt) /

103857-96-1 (Free base

generic)

Verify CAS on container before

sorting.

Molecular Formula C₁₁H₁₅NO (Free Base) Nitrogenous organic waste.

Hazard Codes

H302 (Harmful if swallowed),

H315 (Skin Irritant), H319 (Eye

Irritant), H335 (Resp.[1]

Irritant)

PPE Required: Nitrile gloves,

safety goggles, fume hood.

Reactivity Basic (Amine)

DO NOT MIX with acids or

strong oxidizers in waste

drums.

Flash Point >87°C (Liquid Free Base)

Classify as "Combustible" if

liquid; check local regulations

for Flammability rating.

Pre-Disposal Assessment (The Self-Validating
System)
To ensure safety and compliance, you must validate the waste stream before moving the

container. Follow this logic gate to prevent incompatible mixing.

Decision Logic for Waste Segregation
Use this workflow to determine the correct waste stream.
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Waste Identification:
(R)-2-(2-Methoxyphenyl)pyrrolidine

Physical State?

Solid (Powder/Crystals)

HCl Salt

Liquid (Solution/Free Base)

Free Base/Rxn Mix

STREAM A:
Solid Hazardous Waste

(Tag: Toxic/Irritant)

Double Bag

Solvent Type?

STREAM B:
Halogenated Organic

(e.g., DCM, Chloroform)

Contains Halogens

STREAM C:
Non-Halogenated Organic

(e.g., MeOH, EtOAc)

No Halogens

CRITICAL: Do not add to Acid Waste.
Exothermic Neutralization Risk.

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix. Ensure the amine is never added to acidic waste

streams to prevent heat generation and spattering.

Disposal Protocols
Protocol A: Solid Waste (HCl Salt or Pure Solid)
Applicability: Expired stock, contaminated weighing boats, filter cakes.
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Containment: Transfer the solid into a clear polyethylene bag or a wide-mouth HDPE jar.

Labeling: Affix a hazardous waste tag.

Constituents: "(R)-2-(2-Methoxyphenyl)pyrrolidine HCl".[2]

Hazards: Check "Toxic" and "Irritant".

Segregation: Place the sealed bag/jar into the Solid Hazardous Waste drum.

Prohibited: Do not place in "Sharps" or "Biohazard" bins.

Protocol B: Liquid Waste (Solutions & Reaction
Mixtures)
Applicability: Mother liquors, rotary evaporator traps, dissolved free base.

pH Check: If the solution was part of an extraction, ensure the pH is not highly acidic (< pH

3). If acidic, slowly neutralize with dilute Sodium Bicarbonate (NaHCO₃) before adding to the

organic waste drum to prevent drum heating.

Solvent Compatibility:

Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, pour into

the Halogenated Waste carboy.

Scenario 2 (Non-Halogenated): If dissolved in Methanol, Ethyl Acetate, or pure liquid

amine, pour into the Non-Halogenated Organic carboy.

The "Amine Rule": explicitly write "Contains Organic Amines" on the waste tag. This alerts

waste contractors to avoid mixing this drum with acid streams during bulk consolidation.

Emergency Spill Management
Scenario: 50 mL spill of (R)-2-(2-Methoxyphenyl)pyrrolidine free base on the benchtop.

Immediate Response Workflow
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1. Alert & Evacuate
(Fumes may be irritating)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Circle spill with absorbent socks

4. Absorption
Use Vermiculite or Sand

(DO NOT use paper towels for large spills)

5. Decontamination
Wipe with dilute acetic acid,

then water

Click to download full resolution via product page

Figure 2: Spill Response Protocol. Note that organic amines can degrade cellulose (paper

towels); inert absorbents like vermiculite or clay are preferred for bulk liquid.

Cleanup Steps:
Ventilation: Immediately ensure the fume hood sash is at the proper height or open lab

windows if safe.

Absorption: Cover the liquid with vermiculite, sand, or a commercial solvent absorbent pad.

Why? These materials are inert. Paper towels can increase surface area for evaporation

(fumes) and are flammable.

Decontamination: Once the bulk liquid is removed, wipe the surface with a 1% dilute Acetic

Acid solution (vinegar) to neutralize residual amine traces, followed by a soap and water

wash.

Disposal of Debris: All contaminated absorbent materials must be bagged and disposed of

as Solid Hazardous Waste (Protocol A).

Regulatory & Compliance Notes
EPA/RCRA (USA): This compound is not typically P-listed or U-listed, but unreacted liquid

waste often qualifies as D001 (Ignitable) if the flash point is <60°C or if dissolved in

flammable solvents [1].

Sewer Ban: Under no circumstances should this compound be poured down the sink. It is

harmful to aquatic life and can damage plumbing seals due to its basicity [2].

Storage: Store the pure compound under inert atmosphere (Nitrogen/Argon) if possible, as

pyrrolidines can oxidize over time to form impurities that complicate disposal [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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